Cas no 1152534-26-3 (1-ethoxy-6,6-dimethylheptane-3,5-dione)

• Product Name: 1-ethoxy-6,6-dimethylheptane-3,5-dione
• CAS No: 1152534-26-3
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 5843137
• PubChem ID: 43139049
• Update Time: 2025-07-20

1-ethoxy-6,6-dimethylheptane-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-ethoxy-6,6-dimethylheptane-3,5-dione
• 1152534-26-3
• EN300-1125330

• Inchi： 1S/C11H20O3/c1-5-14-7-6-9(12)8-10(13)11(2,3)4/h5-8H2,1-4H3
• InChI Key： DVBHNIXNVOTIOL-UHFFFAOYSA-N
• SMILES： O=C(CC(CCOCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.4Ų

Additional information on 1-ethoxy-6,6-dimethylheptane-3,5-dione

Recent Advances in the Study of 1-Ethoxy-6,6-dimethylheptane-3,5-dione (CAS: 1152534-26-3) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 1-ethoxy-6,6-dimethylheptane-3,5-dione (CAS: 1152534-26-3) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This β-diketone derivative exhibits unique structural features that make it a valuable scaffold for drug development and chemical probe design. Recent studies have focused on its synthetic applications, biological activities, and potential as a building block for more complex molecular architectures.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor for the synthesis of novel heterocyclic compounds with potential antimicrobial activity. The researchers utilized the diketone functionality of 1-ethoxy-6,6-dimethylheptane-3,5-dione to construct pyrazole and isoxazole derivatives, which showed promising activity against Gram-positive bacterial strains. The presence of the ethoxy group at position 1 was found to significantly influence the compound's reactivity and the biological activity of its derivatives.

In the field of chemical biology, researchers have exploited the chelating properties of this β-diketone for metal ion coordination. A recent publication in Bioorganic Chemistry reported the development of fluorescent probes based on 1-ethoxy-6,6-dimethylheptane-3,5-dione for the detection of transition metal ions in biological systems. The compound's ability to form stable complexes with various metal ions while maintaining good solubility in biological media makes it particularly valuable for such applications.

From a synthetic chemistry perspective, the compound has shown promise as a building block for more complex molecular architectures. A 2024 study in Organic Letters described its use in multicomponent reactions to construct polycyclic systems with potential pharmaceutical applications. The steric effects of the geminal dimethyl group at position 6 were found to play a crucial role in controlling the stereoselectivity of these transformations.

Pharmacokinetic studies of derivatives containing the 1-ethoxy-6,6-dimethylheptane-3,5-dione scaffold have revealed interesting metabolic properties. The compound appears to undergo rapid hydrolysis of the ethoxy group in vivo, followed by further metabolic transformations. This property is being explored for the development of prodrug strategies, particularly for compounds where controlled release of active metabolites is desired.

Ongoing research is investigating the potential of this compound in materials science applications. Preliminary results suggest that derivatives of 1-ethoxy-6,6-dimethylheptane-3,5-dione may serve as ligands for luminescent materials or as components in organic electronic devices, expanding its utility beyond traditional pharmaceutical applications.

Future research directions for this compound include exploration of its potential in targeted drug delivery systems, further investigation of its metal-chelating properties for therapeutic applications, and development of more efficient synthetic routes to access its derivatives. The unique combination of structural features in 1-ethoxy-6,6-dimethylheptane-3,5-dione continues to make it a molecule of significant interest across multiple disciplines in chemical and pharmaceutical research.